2-tert-butylsulfanyl-N-methylacetamide

• IUPAC Name: 2-tert-butylsulfanyl-N-methylacetamide
• InChI: InChI=1S/C7H15NOS/c1-7(2,3)10-5-6(9)8-4/h5H2,1-4H3,(H,8,9)
• InChI Key: XIBAHUJQLDCZCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCC(=O)NC
• Molecular Formula: C7H15NOS
• Molecular Weight: 161.27 g/mol

Description

2-tert-butylsulfanyl-N-methylacetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a thioamide derivative that has been synthesized through various methods, and its potential applications in the fields of medicinal chemistry and biochemistry have been explored.

Mechanism of Action

The mechanism of action of 2-tert-butylsulfanyl-N-methylacetamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been shown to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes in the body. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and promote the production of anti-inflammatory cytokines, such as IL-10. Moreover, it has been shown to induce the expression of certain genes that are involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-tert-butylsulfanyl-N-methylacetamide in lab experiments is its high purity and stability. Moreover, it has been reported to have low toxicity and high solubility in various solvents. However, one of the limitations is its relatively high cost compared to other chemical compounds that are commonly used in lab experiments.

Future Directions

There are several potential future directions for the research on 2-tert-butylsulfanyl-N-methylacetamide. One of the areas of interest is the development of novel drug candidates based on this compound for the treatment of various diseases. Moreover, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in other fields, such as agriculture and environmental science.
In conclusion, this compound is a promising chemical compound that has been extensively studied for its potential applications in medicinal chemistry and biochemistry. Its unique properties and potential therapeutic benefits make it an attractive candidate for further research and development.

Synthesis Methods

One of the common methods for synthesizing 2-tert-butylsulfanyl-N-methylacetamide is by reacting tert-butylthiol with N-methylacetamide in the presence of a suitable catalyst. This method has been reported to yield the desired product in good yields and high purity.

Scientific Research Applications

2-tert-butylsulfanyl-N-methylacetamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to have antitumor, anti-inflammatory, and antibacterial activities. Moreover, it has been explored as a potential drug candidate for the treatment of various diseases, including cancer and bacterial infections.